Cas no 3028-01-1 (N-2-benzothiazolyl-Formamide)
N-2-benzothiazolyl-Formamide structure
Product Name:N-2-benzothiazolyl-Formamide
CAS No:3028-01-1
MF:C8H6N2OS
MW:178.211040019989
CID:294475
PubChem ID:4090563
Update Time:2024-02-29
N-2-benzothiazolyl-Formamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-benzothiazolyl-Formamide
- 2-Formamidobenzothiazole
- Formamide, N-2-benzothiazolyl- (6CI,7CI,8CI,9CI)
- N-(benzo[d]thiazol-2-yl)formamide
- Formamide, N-2-benzothiazolyl-
-
- Inchi： 1S/C8H6N2OS/c11-5-9-8-10-6-3-1-2-4-7(6)12-8/h1-5H,(H,9,10,11)
- InChI Key： BYYLVIMOFHNUDJ-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=CC=CC=C2S1)=O
Computed Properties
- Exact Mass: 178.02018
- Monoisotopic Mass: 178.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- PSA: 41.99
N-2-benzothiazolyl-Formamide Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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